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Compound of Interest

Compound Name:

2-(3,5-

Dichlorophenoxy)ethanamine

hydrochloride

Cat. No.: B7945434

Get Quote

Abstract & Introduction
2-(3,5-Dichlorophenoxy)ethanamine hydrochloride is a functionalized phenoxyethylamine

derivative often utilized as a chemical building block in the synthesis of bioactive molecules or

as a probe in pharmacological studies targeting monoamine transporters and receptors.

Precise solubility handling is critical for this compound.[1] While the hydrochloride (HCl)

counterion confers ionic character to the amine headgroup, the lipophilic 3,5-dichlorophenoxy

tail creates a "amphiphilic tension" that can lead to unexpected precipitation in aqueous buffers.

This guide provides a definitive protocol for preparing stable stock solutions in Dimethyl

Sulfoxide (DMSO) and Water, ensuring experimental reproducibility.

Physicochemical Profile
Understanding the molecule's physical properties is the first step to successful solvation.
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Parameter Data Relevance to Solubility

Chemical Name

2-(3,5-

Dichlorophenoxy)ethanamine

HCl

Target Compound

CAS Number 85262-41-5 Verification ID

Molecular Weight 242.53 g/mol
Required for Molarity

Calculations

Formula C₈H₉Cl₂NO[2][3] · HCl Stoichiometry (1:1 Salt)

Appearance White to off-white solid Visual Purity Check

Polarity Amphiphilic

Soluble in polar organic

solvents; pH-dependent water

solubility.

Solubility Guidelines & Protocols
A. The Gold Standard: DMSO Stock Solution
Recommendation: DMSO (Dimethyl Sulfoxide) is the preferred solvent for primary stock

solutions. It effectively disrupts the crystal lattice of the HCl salt and solvates the lipophilic

dichlorophenoxy ring.

Target Concentration: 10 mM to 100 mM.

Stability: High.[4][5] Store at -20°C.

Protocol 1: Preparation of 10 mM Stock in DMSO (Example)
Weighing: Accurately weigh 2.43 mg of the compound.

Expert Tip: If your balance precision is low, weigh a larger amount (e.g., 12.13 mg) to

reduce percentage error, then adjust solvent volume.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (≥99.9%).

Dissolution: Vortex vigorously for 30 seconds.
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Observation: The solid should dissolve rapidly to form a clear, colorless solution.

Troubleshooting: If particles remain, sonicate in a water bath at 37°C for 5 minutes.

Aliquot & Store: Dispense into light-protective amber vials (e.g., 50 µL aliquots) to avoid

freeze-thaw cycles. Store at -20°C.

B. The Aqueous Route: Water & Buffers
Recommendation: Water solubility is good due to the HCl salt form, but limited by the lipophilic

tail.

Target Concentration: Up to 10–20 mM in pure water (deionized).

Buffer Warning: In PBS or media (pH 7.4), the amine may partially deprotonate. If the

concentration is high (>100 µM), the free base may precipitate.

Protocol 2: Aqueous Dissolution
Solvent: Use degassed, deionized water (Milli-Q).

Method: Add water to the solid. Vortex immediately.

Visual Check: Hold the vial up to a light source. The solution must be free of "schlieren" lines

or turbidity.

pH Adjustment (Critical): If the compound resists dissolution, do not add base. The

compound is an amine salt; adding acid (e.g., 0.1 M HCl) helps maintain the protonated,

soluble state.

Experimental Workflow & Dilution Logic
The following diagram illustrates the decision logic for preparing working solutions to prevent

"crashing out" (precipitation) in biological assays.
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Figure 1: Decision tree for solubilization and dilution to ensure compound stability in biological

assays.

Serial Dilution Scheme (Table)
Use this table to prepare a standard curve or dose-response range, assuming a 10 mM DMSO

Stock.

Step
Source
Solution

Volume
Source

Volume
Diluent
(Media/Buff
er)

Final Conc.
Final DMSO
%

1 10 mM Stock 10 µL 990 µL 100 µM 1.0%

2

100 µM

Solution

(Step 1)

100 µL 900 µL 10 µM 0.1%

3

10 µM

Solution

(Step 2)

100 µL 900 µL 1 µM 0.01%

4
1 µM Solution

(Step 3)
100 µL 900 µL 0.1 µM 0.001%

Note: If your assay is sensitive to 1% DMSO (Step 1), perform an intermediate dilution step in

water or PBS before adding to cells, ensuring the compound does not precipitate.

Stability and Storage
Solid State: Stable for >2 years at -20°C if kept dry. Hydroscopic; store with desiccant.

DMSO Stock: Stable for 6 months at -20°C. Inspect for brown discoloration (oxidation)

before use.

Aqueous Solution: Unstable long-term. Prepare fresh or freeze single-use aliquots. Do not

store at 4°C for >1 week due to potential hydrolysis or bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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